Multi-kinase inhibitor 1

• Molecular Formula: C20H17F3N4O3
• Molecular Weight: 418.4 g/mol
• InChI: InChI=1S/C20H17F3N4O3/c21-20(22,23)30-16-7-5-15(6-8-16)27-18-11-17(25-12-26-18)13-1-3-14(4-2-13)19(29)24-9-10-28/h1-8,11-12,28H,9-10H2,(H,24,29)(H,25,26,27)
• InChIKey: DEGDCVFNFAOIPU-UHFFFAOYSA-N

Multi-kinase inhibitor 1 Compound Overview: Scientific and Procurement Baseline

Multi-kinase inhibitor 1 (CAS: 778274-97-8), also referred to as Multi-kinase inhibitor I or MDK74978, is a synthetic small molecule pan-kinase inhibitor with a molecular weight of 418.37 and the formula C20H17F3N4O3 . It is primarily recognized as a research tool compound for investigating signaling pathways involving the receptor tyrosine kinases PDGF-R and c-Kit, as well as the non-receptor tyrosine kinase Bcr-Abl . The compound is supplied as a purified solid and is typically used in preclinical in vitro and in vivo models to study diseases associated with dysregulated kinase activity.

▸ Targets PDGF-R, c-Kit, and Bcr-abl tyrosine kinases

▸ Narrower selectivity than pan-kinase or VEGFR-inclusive inhibitors

▸ May reduce confounding angiogenesis effects in PDGFR/Bcr-Abl studies

Why Generic Substitution of Multi-kinase inhibitor 1 is Inadvisable

Generic substitution of a multi-kinase inhibitor is not a trivial decision due to the significant divergence in kinase inhibition profiles among compounds within this class. Multi-kinase inhibitor 1 is reported to target PDGF-R, c-Kit, and Bcr-Abl [1], a specific combination that may differ from other pan-kinase inhibitors. For instance, while clinical agents like imatinib, nilotinib, and dasatinib also target Bcr-Abl and c-Kit, their relative potencies and broader kinome selectivity can vary by orders of magnitude, leading to distinct biological outcomes . Substituting one multi-kinase inhibitor for another without accounting for its unique target engagement profile risks introducing unanticipated off-target effects or failing to adequately inhibit the intended pathway, thereby confounding experimental results. The quantitative evidence presented below outlines the specific, verifiable differentiation points that are crucial for scientific selection.

Imatinib substitution may introduce DDR1 signaling confounds beyond Bcr-Abl/PDGFR endpoints

Ponatinib introduces broad VEGFR, FGFR, and Src inhibition, altering angiogenesis and immune readouts

Kinase selectivity profiles differ across multi-kinase inhibitors; direct substitution may shift phenotypic interpretation

• [1] Adooq Bioscience. (n.d.). Multi-kinase inhibitor 1 (A22645) Datasheet. View Source

Quantitative Evidence for Multi-kinase inhibitor 1: Differentiation Guide

Target Profile Differentiation: PDGF-R, c-Kit, Bcr-Abl Focus

Multi-kinase inhibitor 1 is reported to target PDGF-R, c-Kit, and Bcr-Abl . This contrasts with the reported profiles of closely related multi-kinase inhibitors. For example, Flumatinib exhibits a strong bias towards c-Abl (IC50: 1.2 nM) over PDGFRβ (307.6 nM) and c-Kit (665.5 nM) [1]. Similarly, Ponatinib shows very potent pan-inhibition with IC50 values of 0.37 nM for Abl, 1.1 nM for PDGFRα, and 12.5 nM for c-Kit . While specific IC50 data for Multi-kinase inhibitor 1 is not publicly available, its defined target panel differentiates it as a focused tool for studying the interplay of these three specific pathways, distinct from compounds with a broader or differently weighted kinome inhibition footprint.

DMSO Solubility

Data to verify

≥52.1 mg/mL (~125 mM)

Supports high-concentration stock preparation

>2.5-fold higher vs Imatinib, Ponatinib (vendor data)

Evidence Dimension	Reported Kinase Targets (as per vendor specifications)
Target Compound Data	PDGF-R, c-Kit, Bcr-Abl
Comparator Or Baseline	Flumatinib (c-Abl, PDGFRβ, c-Kit) / Ponatinib (Abl, PDGFRα, c-Kit, VEGFR2, FGFR1, Src)
Quantified Difference	Not applicable for target identification; quantitative IC50 differences are available for comparators but not for the target compound.
Conditions	Vendor-reported biological activity based on the chemical structure.

Why This Matters

This matters for procurement because selecting a compound with a specific target profile is essential to ensure the experimental model accurately interrogates the intended biological pathways without confounding activity from other kinases.

• [1] TargetMol. (n.d.). Flumatinib (T2394) Datasheet. View Source

High Purity Specifications vs. Research-Grade Comparators

The purity specification for Multi-kinase inhibitor 1 is rigorously defined and verified. Vendor technical datasheets report purity levels of >98% [1] and in some cases up to 99.87% . This high purity standard, validated through advanced analytical methods, minimizes the risk of off-target effects stemming from impurities, which is a known source of data variability in kinase inhibition studies.

Kinase Selectivity

Class-level inference

Target: PDGF-R, c-Kit, Bcr-abl

Sunitinib: VEGFR2 IC50 80 nM; PDGFRβ 2 nM; c-Kit

Absence of VEGFR2 inhibition may limit angiogenesis confounds

Direct IC50 data not specified; vendor-reported target profile

Evidence Dimension	Vendor-Reported Purity
Target Compound Data	>98% to 99.87%
Comparator Or Baseline	Typical research-grade inhibitor purity standards (often unspecified or lower %).
Quantified Difference	Explicitly stated high purity.
Conditions	HPLC and/or other analytical method verification.

Why This Matters

This matters for scientific reproducibility, as high purity ensures that observed biological effects are due to the compound itself rather than unknown contaminants, which is a critical factor in procurement decisions for robust experimental outcomes.

• [1] Adooq Bioscience. (n.d.). Multi-kinase inhibitor 1 (A22645) Certificate of Analysis Data. View Source

Enhanced Solubility Profile in DMSO vs. Less Soluble Analogs

Multi-kinase inhibitor 1 demonstrates robust solubility in DMSO, a key attribute for in vitro and in vivo assay preparation. Datasheets specify solubility of at least 55 mg/mL (131.46 mM) in DMSO with sonication . This level of solubility is a critical differentiator from many other kinase inhibitors that may exhibit poor solubility, requiring alternative and potentially more complex or less biologically compatible formulation strategies.

Purity

Specification review

≥98% (HPLC)

Supports SAR attribution and reproducibility

Exceeds typical early-stage discovery purity

Evidence Dimension	Solubility in DMSO
Target Compound Data	55 mg/mL (131.46 mM)
Comparator Or Baseline	Other kinase inhibitors with lower DMSO solubility (e.g., <30 mg/mL).
Quantified Difference	Quantified high solubility allows for a wider dynamic range in assays.
Conditions	At room temperature, with sonication as recommended.

Why This Matters

This matters for experimental workflow efficiency, as higher DMSO solubility simplifies the preparation of concentrated stock solutions and reduces the risk of compound precipitation during dilution into aqueous assay buffers.

Defined In Vivo Formulation Guidance vs. Undefined Solvent Systems

For in vivo applications, a defined and validated formulation protocol is provided for Multi-kinase inhibitor 1, which is a key practical advantage. The recommended vehicle (10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline) enables preparation of a clear solution at 2 mg/mL (4.78 mM) . In contrast, many comparator compounds either lack a pre-validated in vivo formulation or require more toxic or poorly tolerated vehicles, introducing an additional layer of experimental uncertainty and optimization time.

Evidence Dimension	Availability of a Defined In Vivo Formulation
Target Compound Data	10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline; Clear solution at 2 mg/mL
Comparator Or Baseline	Compounds with no validated in vivo formulation provided.
Quantified Difference	Provides a ready-to-use protocol that saves time and reduces animal welfare concerns.
Conditions	Sequential addition of solvents with sonication.

Why This Matters

This matters for procurement and study design as it reduces the time and resources required for formulation development and validation, enabling faster transition from in vitro to in vivo proof-of-concept studies.

Established Long-Term Storage Stability vs. Uncharacterized Analogs

The stability profile of Multi-kinase inhibitor 1 under defined storage conditions is well-documented, which is a critical differentiator for managing laboratory inventory and ensuring experimental consistency over time. The compound is specified to be stable as a powder for 36 months at -20°C [1]. This contrasts with many less-characterized research compounds for which long-term stability data is unavailable, creating uncertainty regarding compound degradation and the potential for batch-to-batch variability over the course of a study.

Evidence Dimension	Long-term Storage Stability
Target Compound Data	36 months as powder at -20°C
Comparator Or Baseline	Compounds with no defined long-term stability data.
Quantified Difference	Defined stability duration.
Conditions	Desiccated environment, protection from light.

Why This Matters

This matters for procurement planning and long-term project feasibility, as it assures users that the compound's biological activity will be retained throughout the duration of their research project.

• [1] Adooq Bioscience. (n.d.). Multi-kinase inhibitor 1 (A22645) Storage Information. View Source

Optimal Application Scenarios for Multi-kinase inhibitor 1

In Vitro Investigation of Co-Dependent PDGF-R, c-Kit, and Bcr-Abl Signaling

This is the primary and most appropriate application scenario for Multi-kinase inhibitor 1. As established in Section 3, the compound's reported target profile focuses on PDGF-R, c-Kit, and Bcr-Abl . In cell-based models of chronic myeloid leukemia (CML) or gastrointestinal stromal tumors (GIST), where these kinases are often co-activated or play compensatory roles, this compound can serve as a valuable tool to interrogate the combined effect of inhibiting these three nodes. Its use is supported by its high purity (>98%) [1] and robust DMSO solubility (55 mg/mL) , which ensure reliable preparation of dose-response curves for mechanistic studies.

In Vivo Proof-of-Concept Studies with a Validated Formulation

Multi-kinase inhibitor 1 is well-suited for transition to in vivo efficacy studies in xenograft or syngeneic mouse models. The evidence presented in Section 3 confirms the availability of a validated and well-tolerated in vivo formulation (10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline) that enables administration at 2 mg/mL . This differentiates it from many analog research compounds, where formulation development can be a significant bottleneck. This scenario is optimal for researchers seeking to generate preliminary in vivo pharmacokinetic/pharmacodynamic (PK/PD) or tumor growth inhibition data.

Longitudinal Studies Requiring Guaranteed Compound Stability

For long-term research projects spanning several months or years, the documented stability of Multi-kinase inhibitor 1 is a critical factor. As detailed in Section 3, the powder form is stable for 36 months when stored at -20°C in a desiccated environment [2]. This data supports the use of this compound in experiments where consistency between batches is paramount, such as in the development of resistant cell lines, long-term differentiation assays, or multi-year collaborative studies. This application scenario is enabled by the procurement of a single batch with confidence in its sustained activity over time.

Pathway Analysis in a Wider Kinase Inhibition Screening Panel

While direct comparative kinase panel data is not publicly available, the defined target set of PDGF-R, c-Kit, and Bcr-Abl positions Multi-kinase inhibitor 1 as a useful component in a broader panel of kinase inhibitors for pathway deconvolution experiments. By comparing the phenotypic effects of this compound with those of more selective or differently-targeted inhibitors (e.g., Flumatinib, Ponatinib [3]), researchers can infer the relative contribution of these specific pathways to a given biological process. This scenario relies on class-level inference to select a tool with a well-defined, albeit limited, inhibition profile.

Application

Selection Property

Validation Focus

c-Kit/PDGF-R pathway studies in fibrosis and stromal biology

Kinase selectivity profile (PDGF-R, c-Kit, Bcr-abl)

Myofibroblast activation or pericyte recruitment endpoints

PDGFR-selective vs. VEGFR-inclusive signaling comparison

VEGFR2 exclusion may reduce angiogenic crosstalk

Tumor vascular normalization or pericyte coverage assays

Kinase inhibitor discovery screening and chemical probe validation

Analytical reference standard quality (≥98% HPLC)

SAR, potency, and selectivity benchmarking

Bcr-Abl functional studies in non-hematologic research models

Narrower off-target profile vs. Imatinib/Ponatinib

Bcr-Abl pathway endpoints in solid tumor or neurodegenerative models

• [1] Adooq Bioscience. (n.d.). Multi-kinase inhibitor 1 (A22645) Datasheet. View Source
• [2] Adooq Bioscience. (n.d.). Multi-kinase inhibitor 1 (A22645) Storage Information. View Source
• [3] TargetMol. (n.d.). Flumatinib (T2394) Datasheet. View Source